Cas no 1268522-42-4 ((R)-1-(1H-Pyrazol-3-yl)ethanamine)

• Product Name: (R)-1-(1H-Pyrazol-3-yl)ethanamine
• CAS No: 1268522-42-4
• MF: C₅H₉N₃
• MW: 111.145060300827
• CID: 1091562
• PubChem ID: 25313279
• Update Time: 2025-11-02

(R)-1-(1H-Pyrazol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(1H-Pyrazol-3-yl)ethanamine
• (1R)-1-(1H-pyrazol-5-yl)ethanamine
• (R)-1-(1H-pyrazol-3-yl)ethan-1-amine
• AKOS013061800
• EN300-1836866
• 1268522-42-4
• (1R)-1-(1H-pyrazol-5-yl)ethan-1-amine
• SCHEMBL25078495
• DB-179382
• AM807022

• Inchi： 1S/C5H9N3/c1-4(6)5-2-3-7-8-5/h2-4H,6H2,1H3,(H,7,8)/t4-/m1/s1
• InChI Key： IVZCHEJTIUBJPM-SCSAIBSYSA-N
• SMILES： N1C(=CC=N1)[C@@H](C)N

Computed Properties

• Exact Mass: 111.079647300g/mol
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (R)-1-(1H-Pyrazol-3-yl)ethanamine

Comprehensive Guide to (R)-1-(1H-Pyrazol-3-yl)ethanamine (CAS No. 1268522-42-4): Properties, Applications, and Market Insights

(R)-1-(1H-Pyrazol-3-yl)ethanamine (CAS No. 1268522-42-4) is a chiral amine compound that has gained significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a stereogenic center at the ethanamine moiety, making it particularly valuable for asymmetric synthesis and drug development. The compound's molecular formula is C5H9N3, with a molecular weight of 111.15 g/mol.

The growing interest in chiral building blocks like (R)-1-(1H-Pyrazol-3-yl)ethanamine stems from their crucial role in developing enantioselective drugs. Recent studies highlight its potential as a pharmaceutical intermediate for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Researchers particularly value its pyrazole ring system, which contributes to enhanced binding affinity and metabolic stability in drug candidates.

From a chemical properties perspective, this compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents. Its boiling point and melting point characteristics make it suitable for various synthetic applications under moderate conditions. The amine functionality allows for diverse chemical modifications, enabling the creation of novel derivatives with tailored biological activities.

In pharmaceutical applications, (R)-1-(1H-Pyrazol-3-yl)ethanamine serves as a key intermediate for developing potential therapies targeting central nervous system disorders and inflammatory conditions. The compound's structural features align well with current drug discovery trends focusing on small molecule modulators of protein-protein interactions. Its chiral purity is particularly crucial for ensuring the desired pharmacological effects in final drug products.

The agrochemical industry has also shown interest in this compound for developing novel crop protection agents. The pyrazole moiety demonstrates excellent herbicidal and insecticidal activities when incorporated into certain molecular frameworks. Researchers are exploring its potential in creating more environmentally friendly pesticides with improved target specificity.

From a market perspective, the demand for high-purity chiral amines like (R)-1-(1H-Pyrazol-3-yl)ethanamine continues to grow steadily. The global market for pharmaceutical intermediates is projected to expand significantly, driven by increasing R&D investments in precision medicine and targeted therapies. Several custom synthesis providers now offer this compound with various purity grades to meet different research needs.

Recent synthetic methodology developments have improved the production efficiency of (R)-1-(1H-Pyrazol-3-yl)ethanamine. Advanced catalytic asymmetric synthesis techniques and enzymatic resolution methods have enabled more cost-effective production while maintaining excellent enantiomeric excess. These advancements address common questions about scalability and production costs from researchers and industry professionals.

Quality control aspects of (R)-1-(1H-Pyrazol-3-yl)ethanamine typically involve rigorous analytical testing including HPLC, GC-MS, and chiral purity determination. The compound's storage conditions generally recommend protection from moisture and light at controlled temperatures to maintain stability. Proper handling procedures should always follow standard laboratory safety protocols for amine compounds.

Emerging research directions for (R)-1-(1H-Pyrazol-3-yl)ethanamine include its potential in metal-organic frameworks (MOFs) and catalysis applications. The compound's ability to coordinate with metal centers while maintaining its chiral integrity opens possibilities for designing novel asymmetric catalysts. These developments align with current interests in green chemistry and sustainable synthetic methodologies.

For researchers sourcing (R)-1-(1H-Pyrazol-3-yl)ethanamine, it's important to verify the supplier's certificate of analysis and quality assurance processes. Many investigators seek information about bulk availability, custom synthesis options, and technical support when working with this specialized compound. Reputable suppliers typically provide detailed safety data sheets and application notes to support research efforts.

The intellectual property landscape surrounding (R)-1-(1H-Pyrazol-3-yl)ethanamine includes several patents covering its synthesis methods and specific derivative applications. Researchers should conduct proper patent searches before developing commercial applications. The compound's regulatory status varies by region, and users should consult appropriate guidelines for their specific applications.

Future prospects for (R)-1-(1H-Pyrazol-3-yl)ethanamine appear promising as drug discovery efforts increasingly focus on chiral small molecules. Its versatility as a building block continues to attract attention from both academic and industrial research groups. Ongoing studies aim to expand its utility in medicinal chemistry and material science applications, potentially opening new market opportunities.